Cas no 1261948-40-6 (2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid)

2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid structure
1261948-40-6 structure
Product Name:2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid
CAS No:1261948-40-6
MF:C14H7ClN2O4
MW:302.669382333755
MDL:MFCD18321310
CID:2622082
PubChem ID:53227201
Update Time:2025-04-21

2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18321310
    • 2-(4-CHLORO-3-CYANOPHENYL)-4-NITROBENZOIC ACID
    • 1261948-40-6
    • DTXSID00690788
    • 4'-Chloro-3'-cyano-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid, 95%
    • 2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid
    • MDL: MFCD18321310
    • Inchi: 1S/C14H7ClN2O4/c15-13-4-1-8(5-9(13)7-16)12-6-10(17(20)21)2-3-11(12)14(18)19/h1-6H,(H,18,19)
    • InChI Key: PWLWPPRZKSQHLX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C#N)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.0094344Da
  • Monoisotopic Mass: 302.0094344Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 107Ų

2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328529-5 g
2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid, 95%; .
1261948-40-6 95%
5g
€1159.00 2023-04-26
abcr
AB328529-5g
2-(4-Chloro-3-cyanophenyl)-4-nitrobenzoic acid, 95%; .
1261948-40-6 95%
5g
€1159.00 2024-06-08
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